Cas no 2071200-82-1 (Ethyl 2,3,6,7-tetrahydro-5-hydroxy-4-oxepincarboxylate)

Ethyl 2,3,6,7-tetrahydro-5-hydroxy-4-oxepincarboxylate structure
2071200-82-1 structure
Product Name:Ethyl 2,3,6,7-tetrahydro-5-hydroxy-4-oxepincarboxylate
CAS No:2071200-82-1
MF:C9H14O4
MW:186.205063343048
CID:5688438
Update Time:2024-02-02

Ethyl 2,3,6,7-tetrahydro-5-hydroxy-4-oxepincarboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2,3,6,7-tetrahydro-5-hydroxy-4-oxepincarboxylate
    • Inchi: 1S/C9H14O4/c1-2-13-9(11)7-3-5-12-6-4-8(7)10/h10H,2-6H2,1H3
    • InChI Key: VMFIJBJXKARBII-UHFFFAOYSA-N
    • SMILES: O1CCC(O)=C(C(OCC)=O)CC1

Experimental Properties

  • Density: 1.196±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 297.9±40.0 °C(Predicted)
  • pka: 4.50±1.00(Predicted)

Ethyl 2,3,6,7-tetrahydro-5-hydroxy-4-oxepincarboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Boron trifluoride etherate Solvents: Diethyl ether ,  Dichloromethane ;  30 min, -30 °C; 1 h, -30 °C; -30 °C → rt
1.2 Reagents: Potassium carbonate Solvents: Water ;  rt
Reference
Ring-Expansion Approach to Medium-Sized Lactams and Analysis of Their Medicinal Lead-Like Properties
Baud, Laetitia G.; Manning, Morgan A.; Arkless, Helen L.; Stephens, Thomas C.; Unsworth, William P., Chemistry - A European Journal, 2017, 23(9), 2225-2230

Ethyl 2,3,6,7-tetrahydro-5-hydroxy-4-oxepincarboxylate Raw materials

Ethyl 2,3,6,7-tetrahydro-5-hydroxy-4-oxepincarboxylate Preparation Products

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.